Cas no 2227930-86-9 (rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid)

• Product Name: rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
• CAS No: 2227930-86-9
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6250378
• PubChem ID: 165554565
• Update Time: 2025-06-14

rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid
• rac-(3R,5R)-5-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}oxolane-3-carboxylic acid
• EN300-1554938
• 2227930-86-9

• Inchi： 1S/C27H32N2O6/c1-2-3-12-24(25(30)28-14-18-13-17(15-34-18)26(31)32)29-27(33)35-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23-24H,2-3,12-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t17-,18-,24?/m0/s1
• InChI Key： QCFSCUZQCLGSLW-PJTPHUNSSA-N
• SMILES： CCCCC(C(=O)NCC1CC(CO1)C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid

Research Brief on rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2227930-86-9)

In recent years, the compound rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2227930-86-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and as a building block in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolane carboxylic acid moiety makes it a versatile intermediate for the design of novel bioactive compounds.

Recent studies have focused on optimizing the synthesis and purification protocols for rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid to enhance its yield and purity. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and ultra-performance liquid chromatography (UPLC), have been employed to achieve high-purity batches suitable for pharmaceutical applications. Additionally, researchers have investigated the compound's stability under various conditions, including temperature and pH variations, to ensure its suitability for long-term storage and use in complex synthetic pathways.

One of the key findings from recent research is the compound's role in the development of peptide-based drugs targeting G protein-coupled receptors (GPCRs). The structural flexibility of rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid allows for the incorporation of diverse amino acid sequences, enabling the design of peptides with enhanced binding affinity and selectivity. Preliminary in vitro studies have demonstrated promising results, with modified peptides exhibiting improved pharmacokinetic properties and reduced off-target effects compared to their unmodified counterparts.

Furthermore, the compound has been utilized in the synthesis of peptidomimetics, which are small molecules designed to mimic the biological activity of peptides. These peptidomimetics offer several advantages over traditional peptide therapeutics, including increased oral bioavailability and resistance to enzymatic degradation. Recent publications highlight the successful application of rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid in the development of peptidomimetics targeting inflammatory pathways and oncogenic signaling cascades.

In conclusion, rac-(3R,5R)-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}oxolane-3-carboxylic acid (CAS: 2227930-86-9) represents a valuable tool in the field of chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential applications in peptide-based drug development underscore its importance in advancing therapeutic innovations. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in the design of next-generation therapeutics.